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Compound of Interest

Compound Name: Calcium ketoglutarate

Cat. No.: B13838035

For researchers, scientists, and drug development professionals, the quest for interventions
that extend healthy lifespan is a primary focus. Among the promising candidates, calcium
ketoglutarate (CaKG) and rapamycin have emerged as significant subjects of study. This
guide provides an objective, data-driven comparison of their effects on lifespan, drawing from
key experimental findings.

Both CaKG, a crucial intermediate in the Krebs cycle, and rapamycin, a macrolide compound,
have demonstrated the ability to extend lifespan in various model organisms. However, they
operate through distinct and overlapping mechanisms, presenting different profiles of benefits
and potential drawbacks. This analysis will delve into the quantitative data on lifespan
extension, detail the experimental methodologies employed in pivotal studies, and visualize the
underlying signaling pathways.

Quantitative Data Summary

The following tables summarize the lifespan and healthspan effects of Calcium Ketoglutarate
and Rapamycin as observed in key preclinical studies.

Table 1: Lifespan Extension in Animal Models
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Median Maximum
Model . . Study
Compound . Sex Lifespan Lifespan
Organism Reference
Increase Increase
) Asadi
Calcium o- C57BL/6 10.5% - ] )
) Female 8% - 19.7% Shahmirzadi
Ketoglutarate  mice 16.6%
et al., 2020[1]
Not Not Asadi
C57BL/6 o o _ _
) Male statistically statistically Shahmirzadi
mice
significant significant et al., 2020[1]
Chin et al.,
C. elegans Mixed ~50% -
2014[2]
D. Suetal.,
Female Up to 15% -
melanogaster 2019[3]
Genetically 9% (Male), )
) Male & Harrison et
Rapamycin heterogeneou 14% Yes
) Female al., 2009[4][5]
S mice (Female)
C57BL/6J Miller et al.,
) Male 23% Yes
mice 2014[6]
C57BL/6J Miller et al.,
] Female 26% Yes
mice 2014[6]

Table 2: Healthspan and Age-Related Phenotypes
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Key Healthspan
Compound Study Reference
Improvements

Reduced frailty in mice (41% in
males, 46% in females),
) decreased severity of age- Asadi Shahmirzadi et al.,
Calcium a-Ketoglutarate N
related conditions such as fur 2020[1]

loss, dermatitis, and kyphosis.

[1]2]

Improved bone mass and

regeneration in aged mice.[7]

Ameliorated age-related
declines in cognitive and
] physical function, prevented ] ]
Rapamycin ] ) Various studies|[8]
hearing loss and arterial
dysfunction, and rejuvenated

the hearts of aged mice.[8]

Reduced cancer incidence.[8]

[9]

Signaling Pathways and Mechanisms of Action

Rapamycin is a well-established and specific inhibitor of the mechanistic Target of Rapamycin
(mTOR) pathway, a central regulator of cell growth, proliferation, and metabolism.[10][11] By
inhibiting MTOR Complex 1 (mTORC1), rapamycin mimics a state of dietary restriction, a
known pro-longevity intervention.[4][11]

Calcium ketoglutarate's mechanisms are more diverse. As a key metabolite, its levels decline
with age.[12][13] Supplementation is believed to restore youthful metabolic function. CaKG can
inhibit ATP synthase and, consequently, the mTOR pathway, similar to dietary restriction.[3][4]
Furthermore, it plays a role in epigenetic regulation by acting as a cofactor for enzymes
involved in DNA demethylation and has roles in collagen synthesis and ammonia detoxification.
[4][14] CaKG has also been shown to reduce chronic inflammation by inducing the anti-
inflammatory cytokine 1L-10.[15]
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Start:
Select Model Organism
(e.g., C57BL/6 mice)

Allocate to Groups:
- Control (Standard Diet)
- Treatment (Diet + Compound)

Initiate Treatment at
Specified Age
(e.g., 18 months)

Longitudinal Monitoring:
- Daily Health Checks
- Regular Frailty Assessments
- Body Weight Measurement

Healthspan Analysis:
Record Lifespan - Necropsy

(Date of Natural Death) - Histopathology
- Biomarker Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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